Cas no 56643-75-5 (1-[(3-nitrophenyl)methyl]-1H-Imidazole)

1-[(3-nitrophenyl)methyl]-1H-Imidazole structure
56643-75-5 structure
Product Name:1-[(3-nitrophenyl)methyl]-1H-Imidazole
CAS No:56643-75-5
MF:C10H9N3O2
MW:203.197361707687
CID:1114102
PubChem ID:5305632
Update Time:2025-04-20

1-[(3-nitrophenyl)methyl]-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-[(3-nitrophenyl)methyl]-1H-Imidazole
    • 1-(3-nitrobenzyl)-1H-imidazole
    • AKOS003388381
    • 1-[(3-nitrophenyl)methyl]imidazole
    • SCHEMBL2660114
    • 56643-75-5
    • DTXSID701285111
    • 1H-imidazole, 1-[(3-nitrophenyl)methyl]-
    • STK736440
    • 1-(3-nitrobenzyl)imidazole
    • Inchi: 1S/C10H9N3O2/c14-13(15)10-3-1-2-9(6-10)7-12-5-4-11-8-12/h1-6,8H,7H2
    • InChI Key: OBNHQPCFIWWAHQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)CN1C=NC=C1)=O

Computed Properties

  • Exact Mass: 203.069476538g/mol
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.6Ų
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